N-(4-tert-butylphenyl)-1H-pyrazole-4-sulfonamide

• IUPAC Name: N-(4-tert-butylphenyl)-1H-pyrazole-4-sulfonamide
• InChI: InChI=1S/C13H17N3O2S/c1-13(2,3)10-4-6-11(7-5-10)16-19(17,18)12-8-14-15-9-12/h4-9,16H,1-3H3,(H,14,15)
• InChI Key: AOCXLMBOVXFXFU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)NS(=O)(=O)C2=CNN=C2
• Molecular Formula: C13H17N3O2S
• Molecular Weight: 279.36 g/mol

Description

N-(4-tert-butylphenyl)-1H-pyrazole-4-sulfonamide, also known as SC-144, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. It was first identified as an inhibitor of the pro-inflammatory cytokine, interleukin-6 (IL-6), and has since been investigated for its effects on various other signaling pathways.

Mechanism of Action

N-(4-tert-butylphenyl)-1H-pyrazole-4-sulfonamide exerts its effects by selectively inhibiting the IL-6 signaling pathway, which is known to play a critical role in inflammation and cancer progression. It binds to the IL-6 receptor and prevents the activation of downstream signaling pathways, including the Janus kinase/signal transducer and activator of transcription (JAK/STAT) pathway.
Biochemical and physiological effects:
N-(4-tert-butylphenyl)-1H-pyrazole-4-sulfonamide has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines, including IL-6 and tumor necrosis factor-alpha (TNF-α). It has also been shown to inhibit the growth and proliferation of cancer cells by inducing apoptosis and cell cycle arrest.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-(4-tert-butylphenyl)-1H-pyrazole-4-sulfonamide is its selectivity for the IL-6 signaling pathway, which makes it a valuable tool for studying the role of IL-6 in various diseases. However, its efficacy may be limited in certain disease contexts where other signaling pathways are also involved.

Future Directions

There are several potential future directions for research on N-(4-tert-butylphenyl)-1H-pyrazole-4-sulfonamide. One area of interest is the development of more potent and selective inhibitors of the IL-6 signaling pathway. Another area of research is the investigation of the effects of N-(4-tert-butylphenyl)-1H-pyrazole-4-sulfonamide on other signaling pathways that may be involved in inflammation and cancer progression. Additionally, there is a need for further preclinical and clinical studies to determine the safety and efficacy of N-(4-tert-butylphenyl)-1H-pyrazole-4-sulfonamide in various disease contexts.

Synthesis Methods

The synthesis of N-(4-tert-butylphenyl)-1H-pyrazole-4-sulfonamide involves a multi-step process that includes the reaction of 4-tert-butylphenylhydrazine with ethyl acetoacetate to form 4-tert-butyl-1H-pyrazole-3-carboxylic acid ethyl ester. This intermediate is then treated with chlorosulfonic acid to form the sulfonic acid derivative, which is subsequently reacted with ammonia to form the final product, N-(4-tert-butylphenyl)-1H-pyrazole-4-sulfonamide.

Scientific Research Applications

N-(4-tert-butylphenyl)-1H-pyrazole-4-sulfonamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammatory bowel disease, and rheumatoid arthritis. It has been shown to inhibit the growth and proliferation of cancer cells by targeting the IL-6 signaling pathway, which is known to play a critical role in tumor growth and metastasis.